Cas no 97825-07-5 ((2S)-2-[[(2S)-2-[[(2R)-2-[[(2S)-2-[[(2S)-2-[[2-[[(2S)-1-[(2S)-1-[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]amino]acetyl]amino]-3-thiophen-2-ylpropanoyl]amino]-3-hydroxypropanoyl]amino]-3-phenylpropanoyl]amino]-3-thiophen-2-ylpropanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid)

• Product name: (2S)-2-[[(2S)-2-[[(2R)-2-[[(2S)-2-[[(2S)-2-[[2-[[(2S)-1-[(2S)-1-[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]amino]acetyl]amino]-3-thiophen-2-ylpropanoyl]amino]-3-hydroxypropanoyl]amino]-3-phenylpropanoyl]amino]-3-thiophen-2-ylpropanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid
• CAS No: 97825-07-5
• MF: C₅₀H₇₁N₁₅O₁₁S₂
• MW: 1122.32264733315
• CID: 806551

(2S)-2-[[(2S)-2-[[(2R)-2-[[(2S)-2-[[(2S)-2-[[2-[[(2S)-1-[(2S)-1-[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]amino]acetyl]amino]-3-thiophen-2-ylpropanoyl]amino]-3-hydroxypropanoyl]amino]-3-phenylpropanoyl]amino]-3-thiophen-2-ylpropanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Arginine,L-arginyl-L-prolyl-L-prolylglycyl-3-(2-thienyl)-L-alanyl-L-seryl-D-phenylalanyl-3-(2-thienyl)-L-alanyl-(9CI)
• (β-(2-THIENYL)-ALA5,8,D-PHE7)-BRADYKININ
• (β-(2-Thienyl)-Ala5·8,D-Phe7)-Bradykinin
• ARG-PRO-PRO-GLY-THI-SER-DPHE-THI-ARG
• H-ARG-PRO-PRO-GLY-B-(2-THIENYL)-ALA-SER-D-PHE-B-(2-THIENYL)-ALA-ARG-OH
• ARG-PRO-PRO-GLY-THI-SER-D-PHE-THI-ARG
• ARG-PRO-PRO-GLY-THI-SER-D-PHE-THI-ARG 2ACOH 4H2O
• NPC-431
• (2S)-2-[[(2S)-2-[[(2R)-2-[[(2S)-2-[[(2S)-2-[[2-[[(2S)-1-[(2S)-1-[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]amino]acetyl]amino]-3-thiophen-2-ylpropanoyl]amino]-3-hydroxypropanoyl]amino]-3-phenylpropanoyl]amino]-3-thiophen-2-ylpropanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid
• Npc 431
• TA5,8-F7-BK
• 5,8-(Thi-ala)-7-phe-bradykinin
• (Thi(5,8),D-phe(7))bradykinin
• Bradykinin, (thi-ala)(5,8)-phe(7)-
• (beta-(2-THIENYL)-ALA5,8,D-PHE7)-BR
• Bradykinin, 5-[3-(2-thienyl)-L-alanine]-7-D-phenylalanine-8-[3-(2-thienyl)-L-alanine]- (ZCI)
• L
• D
• B 3592
• B 3926
• B 4144

• Inchi： 1S/C50H71N15O11S2/c51-32(14-4-18-56-49(52)53)46(73)65-21-7-17-39(65)47(74)64-20-6-16-38(64)45(72)58-27-40(67)59-35(25-30-12-8-22-77-30)42(69)63-37(28-66)44(71)61-34(24-29-10-2-1-3-11-29)41(68)62-36(26-31-13-9-23-78-31)43(70)60-33(48(75)76)15-5-19-57-50(54)55/h1-3,8-13,22-23,32-39,66H,4-7,14-21,24-28,51H2,(H,58,72)(H,59,67)(H,60,70)(H,61,71)(H,62,68)(H,63,69)(H,75,76)(H4,52,53,56)(H4,54,55,57)/t32-,33-,34+,35-,36-,37-,38-,39-/m0/s1
• InChI Key： JRBHAUUWUHNRJJ-INZKOXSASA-N
• SMILES： C(N1CCC[C@H]1C(=O)NCC(=O)N[C@H](C(=O)N[C@@H](CO)C(=O)N[C@@H](C(=O)N[C@H](C(=O)N[C@H](C(=O)O)CCCNC(N)=N)CC1SC=CC=1)CC1C=CC=CC=1)CC1SC=CC=1)([C@@H]1CCCN1C(=O)[C@@H](N)CCCNC(N)=N)=O

Computed Properties

• Exact Mass: 1121.49000
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 78
• Rotatable Bond Count: 30
• Complexity: 2130
• XLogP3: -4.1
• Topological Polar Surface Area: 484

Experimental Properties

• PSA: 479.05000
• LogP: 2.59380